Cas no 1204297-04-0 (1-(3,4-Dimethylphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3,4-Dimethylphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1204297-04-0
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD11920474
• CID: 4562829
• PubChem ID: 39348262
• Update Time: 2024-11-03

1-(3,4-Dimethylphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• 1-(3,4-dimethylphenyl)-3,5-dimethylpyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-(3,4-dimethylphenyl)-3,5-dimethyl-
• 1-(3,4-dimethylphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylicacid
• F2130-0197
• EN300-239004
• AKOS015866550
• 1204297-04-0
• CCG-311662

• MDL： MFCD11920474
• Inchi： 1S/C14H16N2O2/c1-8-5-6-12(7-9(8)2)16-11(4)13(14(17)18)10(3)15-16/h5-7H,1-4H3,(H,17,18)
• InChI Key： MEBWTFWJIFVGIW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C(C)=C(C(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 420.4±45.0 °C at 760 mmHg
• Flash Point: 208.0±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(3,4-Dimethylphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles